Cas no 45528-85-6 (Pyridinium, 1-amino-2-chloro-)

• Product Name: Pyridinium, 1-amino-2-chloro-
• CAS No: 45528-85-6
• MF: C₅H₆ClN₂
• MW: 129.567539691925
• CID: 5598538
• Update Time: 2025-04-23

Pyridinium, 1-amino-2-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-Amino-2-chloropyridinium
• Pyridinium, 1-amino-2-chloro-

• Inchi： 1S/C5H6ClN2/c6-5-3-1-2-4-8(5)7/h1-4H,7H2/q+1
• InChI Key： ULCDODUAIWRVEV-UHFFFAOYSA-N
• SMILES： C1=C([N+](N)=CC=C1)Cl

Additional information on Pyridinium, 1-amino-2-chloro-

Comprehensive Guide to Pyridinium, 1-amino-2-chloro- (CAS No. 45528-85-6): Properties, Applications, and Market Insights

Pyridinium, 1-amino-2-chloro- (CAS No. 45528-85-6) is a specialized organic compound with a unique molecular structure, combining a pyridinium ring with amino and chloro functional groups. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "1-amino-2-chloropyridinium synthesis", "CAS 45528-85-6 applications", and "pyridinium derivatives in drug development", reflecting growing interest in this chemical entity.

The molecular structure of 1-amino-2-chloropyridinium features a positively charged nitrogen in the pyridine ring, which significantly influences its chemical reactivity and interaction properties. This characteristic makes it particularly valuable in catalysis and as a building block for more complex molecules. Current trends in green chemistry have led to increased searches for "sustainable synthesis of pyridinium compounds" and "eco-friendly applications of 1-amino-2-chloropyridinium", highlighting the compound's relevance in modern chemical research.

In pharmaceutical applications, Pyridinium, 1-amino-2-chloro- serves as a crucial intermediate for developing various therapeutic agents. Its structural features allow for the creation of compounds with potential biological activity, particularly in neurological and anti-inflammatory treatments. The pharmaceutical industry's focus on "novel drug intermediates" and "pyridinium-based pharmaceuticals" has made this compound a subject of numerous research papers and patent applications in recent years.

The agrochemical sector utilizes 1-amino-2-chloropyridinium derivatives in the development of new generation pesticides and herbicides. With increasing global concerns about food security and sustainable agriculture, searches for "pyridinium compounds in crop protection" and "chloro-amino pyridinium herbicides" have shown steady growth. The compound's ability to modify plant growth regulators makes it particularly valuable in this application area.

Material science has also benefited from the unique properties of Pyridinium, 1-amino-2-chloro-. Researchers are exploring its use in creating advanced polymers and conductive materials. The rise of nanotechnology has led to increased interest in "pyridinium-based nanomaterials" and "functional materials from CAS 45528-85-6", with potential applications in electronics and energy storage systems.

From a synthetic chemistry perspective, 1-amino-2-chloropyridinium presents interesting challenges and opportunities. Modern organic chemists are particularly interested in "regioselective modifications of pyridinium compounds" and "catalytic transformations of 1-amino-2-chloropyridinium". These research directions align with the broader trend toward more efficient and selective synthetic methodologies in chemical manufacturing.

The global market for Pyridinium, 1-amino-2-chloro- has shown consistent growth, driven by demand from pharmaceutical and agrochemical industries. Market analysts frequently search for "CAS 45528-85-6 market trends" and "pyridinium derivative industry outlook" to track developments in this niche chemical sector. Regional production capabilities and regulatory considerations significantly influence the compound's availability and pricing.

Safety and handling of 1-amino-2-chloropyridinium require proper technical knowledge and precautions. While not classified as hazardous under standard conditions, appropriate laboratory practices should always be followed. Professionals often search for "pyridinium compound safety data" and "handling guidelines for 1-amino-2-chloropyridinium" to ensure safe usage in research and industrial applications.

Recent advancements in analytical techniques have improved the characterization of Pyridinium, 1-amino-2-chloro- and its derivatives. Modern spectroscopic methods and computational chemistry approaches have enabled more detailed studies of its molecular properties. This has led to increased searches for "spectral data of CAS 45528-85-6" and "computational modeling of pyridinium structures" among researchers.

The future research directions for 1-amino-2-chloropyridinium appear promising, with potential applications in emerging fields such as medicinal chemistry and materials engineering. As sustainable chemistry gains importance, researchers are particularly interested in "green chemistry approaches to pyridinium derivatives" and "biocatalytic routes to 1-amino-2-chloropyridinium", indicating the compound's ongoing relevance in scientific innovation.

In conclusion, Pyridinium, 1-amino-2-chloro- (CAS No. 45528-85-6) represents a versatile and valuable chemical entity with wide-ranging applications across multiple industries. Its unique structural features and reactivity profile continue to make it a subject of active research and commercial interest. As scientific understanding of pyridinium chemistry deepens, new applications for this compound are likely to emerge, ensuring its continued importance in chemical science and technology.